Cas no 2228808-50-0 (tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate
• CAS No: 2228808-50-0
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 6588110
• PubChem ID: 165823341
• Update Time: 2025-07-20

tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(1H-indol-6-yl)propyl]carbamate
• EN300-1887970
• 2228808-50-0

• Inchi： 1S/C16H23N3O2/c1-16(2,3)21-15(20)19-10-13(9-17)12-5-4-11-6-7-18-14(11)8-12/h4-8,13,18H,9-10,17H2,1-3H3,(H,19,20)
• InChI Key： BWAILPIDCVYOCI-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1=CC=C2C=CNC2=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate (CAS No. 2228808-50-0)

The compound tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate (CAS No. 2228808-50-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative, featuring an indole moiety, is pivotal in the synthesis of complex bioactive molecules. Its unique structure, combining a tert-butyl group with an amino and propylcarbamate chain, makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for indole-based compounds has surged due to their prevalence in natural products and pharmaceuticals. Researchers are particularly interested in tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate for its potential applications in targeting neurological disorders and cancer. The indole scaffold is known for its ability to interact with serotonin receptors, making this compound a candidate for studies related to mood regulation and cognitive health—a hot topic in modern neuroscience.

The synthesis of tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate involves multi-step organic reactions, often starting from 6-bromoindole or similar precursors. Its carbamate functionality provides stability and solubility, which are critical for bioavailability in drug formulations. This aligns with current trends in green chemistry, where researchers seek efficient, low-waste synthetic routes for such intermediates. Questions like "How to improve the yield of tert-butyl carbamate derivatives?" or "What are the latest advancements in indole functionalization?" are frequently searched in academic and industrial circles.

From an analytical perspective, CAS No. 2228808-50-0 is characterized using techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm the structural integrity of the compound, which is essential for regulatory compliance in pharmaceutical applications. The growing emphasis on quality control in API (Active Pharmaceutical Ingredient) manufacturing has further highlighted the importance of such analytical validations.

Beyond pharmaceuticals, tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate is also explored in material science, particularly in the design of fluorescent probes and polymeric materials. Its indole core can exhibit photoluminescence, making it useful in sensors and optoelectronic devices. This multidisciplinary relevance answers common queries like "What are the non-pharma uses of indole derivatives?" or "How can carbamate compounds be applied in smart materials?"

In summary, tert-butyl N-3-amino-2-(1H-indol-6-yl)propylcarbamate (CAS No. 2228808-50-0) represents a convergence of medicinal chemistry, synthetic innovation, and material science. Its adaptability to diverse research needs—from drug discovery to advanced materials—ensures its continued relevance in scientific literature and industrial applications. As interest in personalized medicine and sustainable synthesis grows, this compound is poised to remain a focal point for cutting-edge research.